Cas no 1822599-83-6 (Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate)

Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate is a versatile chiral building block in organic synthesis, characterized by its piperidine and hydroxyacetate functional groups. This compound is particularly valuable for the preparation of pharmacologically active molecules, owing to its ability to introduce both hydroxyl and ester moieties into target structures. The presence of the piperidine ring enhances its utility in medicinal chemistry, where it serves as a key intermediate for alkaloid derivatives and bioactive compounds. Its ester group allows for further functionalization, while the hydroxyl group provides a handle for stereoselective modifications. The compound is typically handled under standard laboratory conditions, ensuring compatibility with a range of synthetic protocols.

Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate structure

1822599-83-6 structure

Product Name:Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate

CAS No:1822599-83-6

MF:C₉H₁₇NO₃

MW:187.236182928085

MDL:MFCD24508426

CID:5606954

PubChem ID:74402144

Update Time:2025-10-06

Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-hydroxy-2-(piperidin-3-yl)acetate
- 1822599-83-6
- EN300-8213867
- 3-Piperidineacetic acid, alpha-hydroxy-, ethyl ester
- DTXSID101238500
- Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate
- MDL： MFCD24508426
- Inchi： 1S/C9H17NO3/c1-2-13-9(12)8(11)7-4-3-5-10-6-7/h7-8,10-11H,2-6H2,1H3
- InChI Key： NILRAIHBEQYQPR-UHFFFAOYSA-N
- SMILES： OC(C(=O)OCC)C1CNCCC1

Computed Properties

Exact Mass: 187.12084340g/mol
Monoisotopic Mass: 187.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 58.6Å²

Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-8213867-1g	ethyl 2-hydroxy-2-(piperidin-3-yl)acetate	1822599-83-6		1g	$857.0	2023-09-02
Enamine	EN300-8213867-5g	ethyl 2-hydroxy-2-(piperidin-3-yl)acetate	1822599-83-6		5g	$2485.0	2023-09-02
Enamine	EN300-8213867-10g	ethyl 2-hydroxy-2-(piperidin-3-yl)acetate	1822599-83-6		10g	$3683.0	2023-09-02
Enamine	EN300-8213867-0.05g	ethyl 2-hydroxy-2-(piperidin-3-yl)acetate	1822599-83-6	95.0%	0.05g	$719.0	2025-02-21
Enamine	EN300-8213867-0.1g	ethyl 2-hydroxy-2-(piperidin-3-yl)acetate	1822599-83-6	95.0%	0.1g	$755.0	2025-02-21
Enamine	EN300-8213867-0.25g	ethyl 2-hydroxy-2-(piperidin-3-yl)acetate	1822599-83-6	95.0%	0.25g	$789.0	2025-02-21
Enamine	EN300-8213867-0.5g	ethyl 2-hydroxy-2-(piperidin-3-yl)acetate	1822599-83-6	95.0%	0.5g	$823.0	2025-02-21
Enamine	EN300-8213867-1.0g	ethyl 2-hydroxy-2-(piperidin-3-yl)acetate	1822599-83-6	95.0%	1.0g	$857.0	2025-02-21
Enamine	EN300-8213867-2.5g	ethyl 2-hydroxy-2-(piperidin-3-yl)acetate	1822599-83-6	95.0%	2.5g	$1680.0	2025-02-21
Enamine	EN300-8213867-5.0g	ethyl 2-hydroxy-2-(piperidin-3-yl)acetate	1822599-83-6	95.0%	5.0g	$2485.0	2025-02-21

Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate Related Literature

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Additional information on Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate

Ethyl 2-Hydroxy-2-(Piperidin-3-Yl)Acetate: A Comprehensive Overview

Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate, with the CAS number 1822599-83-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring and an ethyl ester group, making it a versatile molecule with potential applications in drug development and chemical synthesis.

The molecular structure of Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate consists of a piperidine ring substituted at the third position with an acetate group that contains a hydroxyl moiety. This configuration imparts the molecule with both hydrophilic and hydrophobic properties, which are essential for its interactions within biological systems. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic profiles of bioactive compounds.

Recent research has focused on the synthesis and characterization of Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate. One notable study published in 2023 explored the optimization of its synthesis pathway, emphasizing the use of eco-friendly reagents and conditions. The findings demonstrated that this compound can be efficiently synthesized via a two-step process involving nucleophilic substitution and esterification reactions.

The pharmacological potential of Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate has been a subject of intense investigation. Preclinical studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents targeting Alzheimer's disease.

In addition to its pharmacological applications, Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate has also been explored for its potential in agrochemicals. Recent research indicates that this compound may possess insecticidal properties, making it a candidate for the development of environmentally friendly pesticides. However, further studies are required to evaluate its efficacy and safety in agricultural settings.

The environmental impact of Ethyl 2-hydroxy-2-(piperidin-3-yl)acetate has also been a topic of interest. Studies conducted in controlled laboratory settings have shown that this compound undergoes rapid biodegradation under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly.

In conclusion, Ethyl 2-hydroxy-2-(piperidin-3-y1)acetate is a multifaceted compound with promising applications in various fields. Its unique structure, coupled with recent advancements in synthesis and pharmacological profiling, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.